Cas no 832712-92-2 (2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-)
832712-92-2 structure
Product Name:2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
CAS No:832712-92-2
MF:C14H18O2
MW:218.291524410248
CID:674809
PubChem ID:71415889
Update Time:2025-04-19
2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
- methyl 3-methyl-5-(2-methylphenyl)pent-2-enoate
- 832712-92-2
- DTXSID60835299
-
- Inchi: 1S/C14H18O2/c1-11(10-14(15)16-3)8-9-13-7-5-4-6-12(13)2/h4-7,10H,8-9H2,1-3H3
- InChI Key: YZPYXYNDTJZAMK-UHFFFAOYSA-N
- SMILES: O(C)C(C=C(C)CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Wan Lab Chip, 2020,20, 4528-4538
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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